Cas no 3338-04-3 (2H-Azepine,7-ethyl-3,4,5,6-tetrahydro-)

2H-Azepine,7-ethyl-3,4,5,6-tetrahydro- structure
3338-04-3 structure
Product Name:2H-Azepine,7-ethyl-3,4,5,6-tetrahydro-
CAS No:3338-04-3
MF:C8H15N
MW:125.211402177811
CID:319234
PubChem ID:11970279
Update Time:2025-04-19

2H-Azepine,7-ethyl-3,4,5,6-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-Azepine,7-ethyl-3,4,5,6-tetrahydro-
    • 2H-Azepine, 7-ethyl-3,4,5,6-tetrahydro-; 7-Ethyl-3,4,5,6-tetrahydro-2H-azepine
    • 2H-Azepine, 7-ethyl-3,4,5,6-tetrahydro-
    • DTXSID30187010
    • 3338-04-3
    • 7-Ethyl-3,4,5,6-tetrahydro-2H-azepine
    • Inchi: 1S/C8H15N/c1-2-8-6-4-3-5-7-9-8/h2-7H2,1H3
    • InChI Key: KOMGPNGZQBIGFV-UHFFFAOYSA-N
    • SMILES: N1CCCCCC=1CC

Computed Properties

  • Exact Mass: 125.12055
  • Monoisotopic Mass: 125.120449
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.4
  • XLogP3: 1.2

Experimental Properties

  • Density: 0.91
  • Boiling Point: 173.3°Cat760mmHg
  • Flash Point: 49.8°C
  • Refractive Index: 1.494
  • PSA: 12.36

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